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Compound of Interest

Compound Name: Pigment Yellow 16

Cat. No.: B1584600

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pigment Yellow 16, with the molecular formula C34H28CI4N604, is a diarylide yellow pigment
characterized by its brilliant green-yellow hue.[1] As a member of the azo pigment family, it is
utilized extensively as a colorant in a variety of industrial applications, including printing inks,
plastics, and paints.[1][2] This technical guide provides a comprehensive overview of the
chemical and physical properties, synthesis, and toxicological profile of Pigment Yellow 16.
While the primary application of this compound is as a colorant, this guide will also explore the
broader context of azo compounds in medicinal chemistry and drug development, a field where
Pigment Yellow 16 itself is not directly implicated but to which its chemical class is relevant.

Chemical and Physical Properties

Pigment Yellow 16 is a yellow solid organic compound.[3] It is classified as a diarylide
pigment, also referred to as an arylide yellow.[3][4] The Colour Index number for this pigment is
20040.[3][4] Due to its nature as a pigment, it exhibits very low solubility in water and organic
solvents.[5]

Quantitative Data

The following table summarizes the key quantitative data for Pigment Yellow 16.
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Property Value Reference
Molecular Formula C34H28CI4N604 [1112][3]
Molecular Weight 726.44 g/mol [1][3]

CAS Number 5979-28-2 [11[2]
Appearance Yellow powder [1][6]
Melting Point 325°C [1112][7]
Boiling Point 811.8 °C at 760 mmHg [21[7]
Density 1.4 g/cm3 [21[7]

Spectroscopic Data

e FTIR Spectrum: An FTIR spectrum is available for Pigment Yellow 16, which can be used
for its identification and to confirm the presence of its characteristic functional groups.[8] The
analysis of artists' pigments often utilizes FTIR spectroscopy to characterize the materials.[9]
[10][11]

Experimental Protocols
Synthesis of Pigment Yellow 16

The synthesis of diarylide pigments like Pigment Yellow 16 generally involves a two-step
process: the diazotization of an aromatic diamine followed by a coupling reaction with an
acetoacetanilide derivative.[5]

General Synthesis Workflow:
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Step 1: Diazotization

[Sodium Nitrite & Hydrochloric Aci(D

Prazotization : Diazonium Salt of 2,4—Dichlor0anilin9
2,4-Dichloroaniline .

Step 2: Coupling Reaction

Coupling

v

[N,N'—(S,S'—dimethyl[l,1'—biphenyl]—4,4‘—diyl)bis[oxo—butanamide] Pigment Yellow 16

(Crude Pigment Slurra

(Washing with Watea

(Milling/Grinding (Optional))

v

(Purified Pigment Yellow 1@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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